N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22N4O3S/c1-14-3-8-18(26-2)17(13-14)20-19(27)22-11-9-21(10-12-22)15-4-6-16(7-5-15)23(24)25/h3-8,13H,9-12H2,1-2H3,(H,20,27)
• InChI Key: ZAKSEQAXOLETET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide, also known as MNPT, is a novel compound with potential applications in scientific research.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide acts as a potent inhibitor of the serotonin and dopamine transporters, preventing the reuptake of these neurotransmitters and leading to an increase in their extracellular levels. This results in an overall increase in the activity of these neurotransmitter systems, which can have a range of effects on behavior and physiology.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide can produce a range of effects on behavior and physiology, including increased locomotor activity, enhanced cognitive performance, and altered feeding behavior. It has also been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide has several advantages for use in lab experiments, including its high potency and selectivity for the serotonin and dopamine transporters. However, its relatively short half-life and potential for toxicity at high doses may limit its use in certain experiments.

Future Directions

There are several potential directions for future research on N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide, including further investigation of its effects on behavior and physiology, exploration of its potential therapeutic applications, and development of more selective and potent analogs. Additionally, studies on the safety and toxicity of N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide will be important for determining its potential as a tool for scientific research.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide has shown potential in scientific research as a tool for studying the central nervous system. It has been found to have a high affinity for the serotonin transporter, which plays a crucial role in the regulation of mood, appetite, and sleep. N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-1-piperazinecarbothioamide has also been shown to have an effect on dopamine transporters, which are involved in reward and motivation.